Cas no 2138218-46-7 (3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole
• CAS No: 2138218-46-7
• MF: C₁₁H₁₁BrF₂N₂S
• MW: 321.184247255325
• CID: 5609797
• PubChem ID: 165746567
• Update Time: 2025-10-28

3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole
• EN300-841010
• 2138218-46-7

• Inchi： 1S/C11H11BrF2N2S/c1-6(2)16-3-7(11(13)14)10(15-16)8-4-17-5-9(8)12/h3-6,11H,1-2H3
• InChI Key： QEIVBBTULKTXDU-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C1C(C(F)F)=CN(C(C)C)N=1

Computed Properties

• Exact Mass: 319.97944g/mol
• Monoisotopic Mass: 319.97944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.1Ų

Additional information on 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole

3-(4-Bromothiophen-3-yl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole: A Comprehensive Overview

The compound 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole (CAS No. 2138218-46-7) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a pyrazole ring, a thiophene moiety, and a difluoromethyl group, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the thiophene ring in this compound further enhances its potential as a bioactive molecule, as thiophenes are known for their ability to interact with various biological targets. The difluoromethyl group, on the other hand, introduces additional electronic and steric effects that can modulate the compound's activity and selectivity.

One of the most intriguing aspects of this compound is its ability to act as a fluorescent probe in sensing applications. Researchers have demonstrated that the pyrazole-thiophene conjugate exhibits strong fluorescence under specific conditions, making it a promising candidate for detecting environmental pollutants or monitoring biochemical processes. This property has been extensively explored in recent publications, with particular emphasis on its sensitivity and selectivity towards heavy metal ions such as mercury and lead.

In addition to its sensing capabilities, 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole has shown potential in the field of photovoltaics. The molecule's ability to absorb light across a broad spectrum makes it a viable candidate for use in organic solar cells. Recent advancements in this area have focused on optimizing the compound's electronic properties to enhance its performance in photovoltaic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through cyclization reactions and the introduction of the thiophene moiety via cross-coupling reactions. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency and yield of these reactions.

From an environmental perspective, the development of efficient synthetic routes for CAS No. 2138218-46-7 is crucial to minimize waste and reduce the overall ecological footprint. Researchers have explored green chemistry approaches, including the use of biodegradable solvents and recyclable catalysts, to make the synthesis process more sustainable.

In conclusion, 3-(4-bromothiophen-3-yl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole (CAS No. 2138218-46-) represents a versatile molecule with wide-ranging applications in medicine, sensing, and energy technology. Its unique chemical structure and functional groups make it an ideal candidate for further research and development. As new studies continue to uncover its potential, this compound is poised to play a significant role in advancing various scientific disciplines.